Cas no 1326830-85-6 (2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N,N-dipropylacetamide)

• Product Name: 2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N,N-dipropylacetamide
• CAS No: 1326830-85-6
• MF: C₁₉H₂₂BrN₅O₂
• MW: 432.314282894135
• CID: 5321827
• Update Time: 2025-05-30

2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N,N-dipropylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-(4-bromophenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)-N,N-dipropylacetamide
• 2-[2-(4-bromophenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5-yl]-N,N-dipropylacetamide
• 2-[2-(4-bromophenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl]-N,N-dipropylacetamide
• STL124269
• 2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N,N-dipropylacetamide

• Inchi： 1S/C19H22BrN5O2/c1-3-9-23(10-4-2)18(26)12-24-19(27)17-11-16(22-25(17)13-21-24)14-5-7-15(20)8-6-14/h5-8,11,13H,3-4,9-10,12H2,1-2H3
• InChI Key： XVAYPLAJMSUNAK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=C2C(N(CC(N(CCC)CCC)=O)N=CN2N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 558
• XLogP3: 3.6
• Topological Polar Surface Area: 70.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N,N-dipropylacetamide

Comprehensive Overview of 2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N,N-dipropylacetamide (CAS No. 1326830-85-6)

The compound 2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N,N-dipropylacetamide (CAS No. 1326830-85-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazolo[1,5-d][1,2,4]triazine core, positions it as a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a topic frequently searched in academic and industrial circles due to the growing demand for targeted therapies in oncology and inflammatory diseases.

One of the key structural features of this compound is the presence of a 4-bromophenyl group, which enhances its binding affinity to specific biological targets. This modification is often explored in drug discovery to improve pharmacokinetic properties. The N,N-dipropylacetamide moiety further contributes to its lipophilicity, a critical factor in drug absorption and distribution. These attributes make it a subject of interest in medicinal chemistry forums and high-throughput screening studies, where users frequently search for "novel heterocyclic compounds" or "small molecule modulators."

In recent years, the scientific community has shown a surge in interest around pyrazolo-triazine derivatives, driven by their versatility in modulating protein-protein interactions. This trend aligns with broader searches for "scaffold hopping in drug design" and "fragment-based lead discovery." The compound’s CAS No. 1326830-85-6 is often cross-referenced in patent databases, highlighting its commercial potential. Notably, its stability under physiological conditions makes it a viable candidate for preclinical development, a hot topic in biopharma discussions.

From a synthetic chemistry perspective, the preparation of 2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N,N-dipropylacetamide involves multi-step organic transformations, including palladium-catalyzed cross-coupling reactions. Such methodologies are frequently queried in organic synthesis databases, reflecting the demand for efficient and scalable routes. The compound’s 4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazine scaffold also resonates with researchers investigating "green chemistry approaches" and "catalytic C-H activation," which are trending topics in sustainable science.

Beyond its pharmaceutical applications, this compound has potential utility in agrochemical research, particularly in the design of next-generation herbicides and fungicides. The 4-bromophenyl group’s electron-withdrawing properties could influence its mode of action, a subject often explored in "structure-activity relationship (SAR) studies." This dual applicability in pharma and agro sectors makes it a recurring keyword in interdisciplinary research queries.

In summary, 2-[2-(4-bromophenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N,N-dipropylacetamide represents a compelling case study in modern chemical innovation. Its structural complexity and functional diversity align with current search trends like "privileged scaffolds in drug discovery" and "targeted covalent inhibitors." As research progresses, this compound is poised to remain a focal point in both academic and industrial settings, driven by its multifaceted applications and relevance to cutting-edge scientific inquiries.